Cas no 64066-62-2 (2-Azetidinone, 4-(2-hydroxyethyl)-)

• Product Name: 2-Azetidinone, 4-(2-hydroxyethyl)-
• CAS No: 64066-62-2
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1674322
• PubChem ID: 12769226
• Update Time: 2025-04-21

2-Azetidinone, 4-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-(2-hydroxyethyl)-
• 4-(2-hydroxyethyl)-2-Azetidinone
• 4-(2-hydroxyethyl)azetidin-2-one
• YFLNKMDUUCRCSU-UHFFFAOYSA-N
• AKOS006346821
• 4-(2'-hydroxyethyl)-2-azetidinone
• 4-(2-hydroxy-ethyl)-azetidin-2-one
• DA-04097
• SCHEMBL9661583
• 64066-62-2

• Inchi： 1S/C5H9NO2/c7-2-1-4-3-5(8)6-4/h4,7H,1-3H2,(H,6,8)
• InChI Key： YFLNKMDUUCRCSU-UHFFFAOYSA-N
• SMILES： O=C1CC(CCO)N1

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33